Cas no 2228563-15-1 (3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol)

• Product Name: 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol
• CAS No: 2228563-15-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6069914
• PubChem ID: 165779993
• Update Time: 2025-05-25

3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol
• EN300-1832131
• 2228563-15-1

• Inchi： 1S/C10H21NO/c1-10(2)4-3-8(5-10)9(6-11)7-12/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： XVJNMDSSZQRTSP-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol (CAS: 2228563-15-1)

The compound 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol (CAS: 2228563-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl backbone and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) described a novel asymmetric synthesis method that significantly improves yield and enantiomeric purity. This advancement is critical for ensuring the reproducibility and scalability of the compound, which is essential for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol exhibits notable activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been shown to interact with adrenergic and dopaminergic receptors, suggesting potential applications in neurological and cardiovascular disorders. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, further highlighting its therapeutic potential.

Another significant development is the exploration of 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol as a building block for more complex drug molecules. Researchers have successfully derivatized the compound to create a library of analogs with enhanced bioavailability and target specificity. These efforts have been supported by computational modeling and structure-activity relationship (SAR) studies, which have provided valuable insights into the molecular interactions governing its efficacy.

In addition to its pharmacological properties, the safety profile of 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol has been a focus of recent investigations. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are needed to fully assess its potential toxicity and pharmacokinetics.

The versatility of 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol is further evidenced by its application in drug delivery systems. Researchers have explored its use in prodrug formulations, where its amino and hydroxyl groups serve as attachment points for bioactive moieties. This approach has shown promise in enhancing drug stability and targeted delivery, particularly in oncology and infectious disease treatments.

In conclusion, the recent advancements in the study of 3-amino-2-(3,3-dimethylcyclopentyl)propan-1-ol (CAS: 2228563-15-1) underscore its potential as a valuable tool in drug discovery and development. Its unique chemical structure, combined with its pharmacological and safety profiles, makes it a promising candidate for further research. Future studies should focus on elucidating its mechanisms of action, optimizing its therapeutic applications, and advancing its clinical translation.